4H-Pyrido[1,2-a]pyrimidin-4-one, 2-amino-

• Molecular Formula: C8H7N3O
• Molecular Weight: 161.16 g/mol
• IUPAC Name: 2-aminopyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C8H7N3O/c9-6-5-8(12)11-4-2-1-3-7(11)10-6/h1-5H,9H2
• InChI Key: GEILHZIZFNHCIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CC(=O)N2C=C1)N
• CAS No.: 61838-56-0

Description

4H-Pyrido[1,2-a]pyrimidin-4-one, 2-amino- is a heterocyclic compound that belongs to the class of fused pyrimidines. This compound is known for its significant biological activities and is widely used in various fields such as pharmaceuticals, agrochemicals, and material sciences . The structure of 4H-Pyrido[1,2-a]pyrimidin-4-one, 2-amino- consists of a pyridine ring fused to a pyrimidine ring with an amino group at the 2-position and a keto group at the 4-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4H-Pyrido[1,2-a]pyrimidin-4-one, 2-amino- can be achieved through various methods. One common method involves the cyclization of 2-amino pyridines with β-oxo esters or alkynoates. This reaction is typically facilitated by the use of ethylene glycol, which aids in the condensation process . Another method involves the use of silver-catalyzed direct C3 phosphorylation of 4H-Pyrido[1,2-a]pyrimidin-4-one with dialkyl phosphites .

Industrial Production Methods

In industrial settings, the production of 4H-Pyrido[1,2-a]pyrimidin-4-one, 2-amino- often involves large-scale cyclization reactions under controlled conditions to ensure high yields and purity. The use of metal-free chalcogenation reactions has also been explored to synthesize derivatives of this compound in high yields (up to 95%) under mild reaction conditions .

Chemical Reactions Analysis

Types of Reactions

4H-Pyrido[1,2-a]pyrimidin-4-one, 2-amino- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can convert the keto group to a hydroxyl group.

Substitution: Substitution reactions, such as sulfenylation and selenylation, can introduce different functional groups at the C-3 position.

Common Reagents and Conditions

Sulfenylation: Aryl sulfonyl hydrazides, arylsulfonyl chlorides, sulfinic acids, sodium sulfinates, and thiols are